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For Researchers, Scientists, and Drug Development Professionals

Abstract
SZUH280 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of Histone Deacetylase 8 (HDAC8), an enzyme implicated in the

progression of various cancers. Structurally, SZUH280 is a heterobifunctional molecule that

joins a ligand for HDAC8, PCI-34051, to a ligand for the E3 ubiquitin ligase Cereblon (CRBN),

pomalidomide, via a flexible linker. This unique construction facilitates the ubiquitination and

subsequent proteasomal degradation of HDAC8, offering a promising therapeutic strategy for

cancers characterized by HDAC8 overexpression. This document provides a comprehensive

overview of the structure, chemical properties, and mechanism of action of SZUH280, along

with detailed experimental protocols for its synthesis and biological characterization.

Structure and Chemical Properties
SZUH280 is a chimeric molecule engineered to induce the degradation of HDAC8.[1] It is

comprised of three key components: the HDAC8 inhibitor PCI-34051, a linker moiety, and the

CRBN-binding ligand pomalidomide. This design allows SZUH280 to simultaneously bind to

both HDAC8 and the CRBN E3 ubiquitin ligase, thereby bringing them into close proximity.
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A summary of the key physicochemical properties of SZUH280 is presented in Table 1. These

properties are crucial for understanding the molecule's absorption, distribution, metabolism,

and excretion (ADME) profile, as well as its potential for oral bioavailability.

Property Value Source

Molecular Formula C40H40N8O8 Calculated

Molecular Weight 760.80 g/mol Calculated

SMILES

O=C(NC1=O)CCC1N(C2=O)c

3c(cccc3)C2=O.O=C(NO)c4cc

5c(cn4Cc6ccc(OCCOCc7cn(nc

7)CNc8cccc9c8C(=O)N(C%10

=O)C%10CCC(=O)NC%10=O)

cc6)c[nH]5

IUPHAR/BPS Guide to

PHARMACOLOGY

Calculated LogP 2.65 Chemicalize

Hydrogen Bond Donors 4 Chemicalize

Hydrogen Bond Acceptors 12 Chemicalize

Table 1: Physicochemical properties of SZUH280.

Mechanism of Action
SZUH280 functions as a PROTAC, a molecule designed to hijack the cell's natural protein

disposal system to eliminate a specific target protein. The mechanism of action involves the

formation of a ternary complex between HDAC8, SZUH280, and the CRBN E3 ubiquitin ligase.

This proximity induces the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to

HDAC8. The polyubiquitinated HDAC8 is then recognized and degraded by the 26S

proteasome.
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Synthesis & Characterization In Vitro Evaluation

Chemical Synthesis of SZUH280

Purification (HPLC)

Structure Verification (NMR, HRMS)

Cell Culture (e.g., A549)

Treatment with SZUH280

Western Blot for
HDAC8 Degradation

CCK-8 Assay for
Cell Viability

Data Analysis (DC₅₀, IC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

